Cas no 56527-23-2 (4-(1H-1,2,3-triazol-4-yl)benzonitrile)

4-(1H-1,2,3-triazol-4-yl)benzonitrile is an organic compound featuring a triazole ring and a benzonitrile group. Its unique structure imparts significant advantages in synthetic chemistry, particularly in the formation of heterocyclic compounds. This compound demonstrates excellent compatibility with various reagents and reaction conditions, enabling efficient cross-coupling reactions. Its ability to readily functionalize through electrophilic substitution contributes to its versatility in chemical synthesis.

4-(1H-1,2,3-triazol-4-yl)benzonitrile structure

56527-23-2 structure

Product Name:4-(1H-1,2,3-triazol-4-yl)benzonitrile

CAS No:56527-23-2

MF:C₉H₆N₄

MW:170.170740604401

MDL:MFCD29913646

CID:348585

PubChem ID:11651212

Update Time:2025-10-16

4-(1H-1,2,3-triazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-(1H-1,2,3-triazol-4-yl)-
- 4-(2H-triazol-4-yl)benzonitrile
- 4-(1H-1,2,3-triazol-4-yl)benzonitrile
- DTXSID20470009
- SCHEMBL9984775
- 56527-23-2
- EN300-21835763
- SCHEMBL2076795
- MDL： MFCD29913646
- Inchi： 1S/C9H6N4/c10-5-7-1-3-8(4-2-7)9-6-11-13-12-9/h1-4,6H,(H,11,12,13)
- InChI Key： PVSVXOHABSKBQE-UHFFFAOYSA-N
- SMILES： N1=C(C=NN1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 170.05938
Monoisotopic Mass: 170.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 65.4Å²

Experimental Properties

PSA: 65.36

4-(1H-1,2,3-triazol-4-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-21835763-0.05g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	0.05g	$118.0	2023-09-16
Enamine	EN300-21835763-0.1g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	0.1g	$176.0	2023-09-16
Enamine	EN300-21835763-0.25g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	0.25g	$252.0	2023-09-16
Enamine	EN300-21835763-0.5g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	0.5g	$457.0	2023-09-16
Enamine	EN300-21835763-1.0g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2		1g	$584.0	2023-05-25
Enamine	EN300-21835763-2.5g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	2.5g	$1147.0	2023-09-16
Enamine	EN300-21835763-5.0g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2		5g	$1695.0	2023-05-25
Enamine	EN300-21835763-10.0g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2		10g	$2516.0	2023-05-25
Enamine	EN300-21835763-1g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	1g	$584.0	2023-09-16
Enamine	EN300-21835763-5g	4-(1H-1,2,3-triazol-4-yl)benzonitrile	56527-23-2	95%	5g	$1695.0	2023-09-16